Cas no 451515-89-2 (Topoisomerase II inhibitor 13)

• Product Name: Topoisomerase II inhibitor 13
• CAS No: 451515-89-2
• MF: C₂₂H₂₃N₉
• MW: 413.478322267532
• CID: 5517847
• PubChem ID: 1078111
• Update Time: 2026-03-10

Topoisomerase II inhibitor 13 Chemical and Physical Properties

Names and Identifiers

• 6-amino-7-(1H-benzimidazol-2-yl)-5-[3-(diethylamino)propyl]-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-7-(1H-benzimidazol-2-yl)-5-[3-(diethylamino)propyl]-
• WAY-323966
• Topoisomerase II inhibitor 13
• 6-AMINO-7-(1H-1,3-BENZODIAZOL-2-YL)-5-[3-(DIETHYLAMINO)PROPYL]PYRROLO[2,3-B]PYRAZINE-2,3-DICARBONITRILE
• HY-153401
• DA-78539
• 451515-89-2
• Oprea1_854710
• HMS1692J05
• AKOS000535218
• MFCD02347851
• CS-0737893
• 6-amino-7-(1H-benzimidazol-2-yl)-5-[3-(diethylamino)propyl]pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• SCHEMBL4443179
• TCMDC-123680
• G68709
• 6-Amino-7-(1H-benzo[d]imidazol-2-yl)-5-(3-(diethylamino)propyl)-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• CHEMBL580507
• TS-09437
• AE-641/40789915
• Oprea1_006189

• Inchi： 1S/C22H23N9/c1-3-30(4-2)10-7-11-31-20(25)18(21-27-14-8-5-6-9-15(14)28-21)19-22(31)29-17(13-24)16(12-23)26-19/h5-6,8-9H,3-4,7,10-11,25H2,1-2H3,(H,27,28)
• InChI Key： SZUYNNSSCOCFTF-UHFFFAOYSA-N
• SMILES： C12N(CCCN(CC)CC)C(N)=C(C3NC4=CC=CC=C4N=3)C1=NC(C#N)=C(C#N)N=2

Computed Properties

• Exact Mass: 413.20764177g/mol
• Monoisotopic Mass: 413.20764177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 136Ų

Additional information on Topoisomerase II inhibitor 13

Topoisomerase II Inhibitor 13: A Promising Compound in Anticancer Research

The compound with CAS No 451515-89-2, commonly referred to as Topoisomerase II Inhibitor 13, has emerged as a significant player in the field of oncology research. This compound is a potent Topoisomerase II inhibitor, targeting a critical enzyme involved in DNA replication and repair processes. Recent studies have highlighted its potential as a novel therapeutic agent for various cancers, particularly those resistant to conventional treatments.

Topoisomerase II is an essential enzyme that facilitates the management of DNA topology during replication and transcription. Its inhibition can lead to DNA damage and apoptosis in cancer cells, making it a prime target for anticancer drug development. The mechanism of action of Topoisomerase II Inhibitor 13 involves binding to the enzyme-DNA complex, stabilizing it, and preventing the religation of DNA strands. This interference disrupts the cell cycle, leading to cell death in rapidly dividing cancer cells.

Recent research has demonstrated that CAS No 451515-89-2 exhibits remarkable selectivity towards cancer cells over normal cells, which is a critical factor in reducing off-target effects and improving therapeutic outcomes. Preclinical studies have shown significant antitumor activity in various cancer models, including breast, ovarian, and lung cancers. These findings underscore its potential as a next-generation anticancer agent.

The chemical structure of Topoisomerase II Inhibitor 13 plays a pivotal role in its efficacy and selectivity. Its unique design allows for optimal binding to the enzyme while minimizing interactions with other cellular components. This structural optimization has been achieved through extensive computational modeling and in vitro testing, ensuring that the compound maintains high potency while reducing systemic toxicity.

In terms of pharmacokinetics, studies have revealed that CAS No 451515-89-2 has favorable absorption and distribution properties, enabling effective delivery to tumor sites. Its metabolism and excretion profiles are also being investigated to optimize dosing regimens for clinical applications. These studies are crucial for ensuring that the compound can be administered safely and effectively in a clinical setting.

The discovery of Topoisomerase II Inhibitor 13 represents a significant advancement in the development of targeted therapies for cancer. By leveraging cutting-edge research techniques and insights from molecular biology, scientists have been able to design a compound with exceptional therapeutic potential. As ongoing clinical trials continue to evaluate its safety and efficacy, the future of this compound looks promising for patients battling refractory cancers.

In conclusion, CAS No 451515-89-2, or Topoisomerase II Inhibitor 13, stands at the forefront of anticancer drug development. Its ability to selectively target Topoisomerase II makes it a compelling candidate for addressing unmet medical needs in oncology. With continued research and development efforts, this compound has the potential to revolutionize cancer treatment and improve patient outcomes worldwide.